8-Benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane

• CAS No.: 79139-62-1
• Molecular Formula: C22H28N2
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 8-benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C22H28N2/c1-23-17-21(20-10-6-3-7-11-20)22(18-23)12-14-24(15-13-22)16-19-8-4-2-5-9-19/h2-11,21H,12-18H2,1H3
• InChI Key: VQNNVGOTFJJLBG-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2(C1)CCN(CC2)CC3=CC=CC=C3)C4=CC=CC=C4

Description

8-Benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C22H28N2 and its molecular weight is 320.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Lithium aluminium hydride (1.39 g, 37 mmol) was dissolved in tetarhydrofuran (20 mL) and the intermediate (rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion (2.55 g, 7.32 mmol, dissolved in 20 mL dry tetrahydrofuran) was added slowly. The reaction mixture was stirred at room temperature for 2 h. Water (1.4 mL), sodium hydroxide (15% in water, 1.5 mL) and water (4.2 mL) were added dropwise. The precipitate was filtered off and the filtrate was evaporated. The residue was purified by flash chromatography (hexane/ethyl acetate/triethyl amine 30:20.1) to yield the intermediate (rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane (1.40 g, 60%).